Cas no 62615-05-8 (Phenanthridine, 6-cyclohexyl-1,2,3,4,7,8,9,10-octahydro-)

Phenanthridine, 6-cyclohexyl-1,2,3,4,7,8,9,10-octahydro- structure
62615-05-8 structure
Product name:Phenanthridine, 6-cyclohexyl-1,2,3,4,7,8,9,10-octahydro-
CAS No:62615-05-8
MF:C19H27N
MW:269.42438
CID:438154
PubChem ID:71384618

Phenanthridine, 6-cyclohexyl-1,2,3,4,7,8,9,10-octahydro- Chemical and Physical Properties

Names and Identifiers

    • Phenanthridine, 6-cyclohexyl-1,2,3,4,7,8,9,10-octahydro-
    • 6-cyclohexyl-1,2,3,4,7,8,9,10-octahydrophenanthridine
    • 62615-05-8
    • DTXSID90806871
    • Inchi: InChI=1S/C19H27N/c1-2-8-14(9-3-1)19-17-12-5-4-10-15(17)16-11-6-7-13-18(16)20-19/h14H,1-13H2
    • InChI Key: UACQMUNCHZLGQK-UHFFFAOYSA-N
    • SMILES: C1CCC(CC1)C2=C3CCCCC3=C4CCCCC4=N2

Computed Properties

  • Exact Mass: 269.21451
  • Monoisotopic Mass: 269.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

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